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Compound of Interest

Compound Name: 12-(4-Nitrophenyl)dodecanoic acid
CAS No.: 144146-28-1
Cat. No.: B12547861

Get Quote

Chemical Constitution & Identity

12-pNCA is a synthetic fatty acid derivative engineered as a surrogate substrate for long-chain
fatty acid hydroxylases, specifically Cytochrome P450 BM3 (CYP102A1).[5] It mimics the
hydrophobic chain of lauric acid (C12) while carrying a distal chromogenic reporter.

Parameter Technical Specification

IUPAC Name 12-(4-Nitrophenoxy)dodecanoic acid
Common Abbreviation 12-pNCA

CAS Number 230613-81-7

Molecular Formula C18H27NOs

Molecular Weight 337.42 g/mol

Functional Class

Chromogenic Enzyme Substrate / Fatty Acid

Analogue

SMILES

0=C(0)CCCCCCCCCCCCOclece(cel)[O-]
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Physical Characteristics Profile
Solid-State Properties

o Appearance: 12-pNCA isolates as a pale yellow to white crystalline powder. The slight yellow
coloration often intensifies upon storage due to trace hydrolysis releasing free p-nitrophenol.

e Melting Point: Typically observes a sharp melting transition range characteristic of long-chain
fatty acid ethers. While specific experimental MP values vary by crystal polymorph, it
behaves as a waxy solid at room temperature.

» Stability: The ether linkage is chemically stable under neutral conditions. However, the
compound is light-sensitive (due to the nitro group) and should be stored in amber vials at
-20°C.

Solution Properties & Solubility

The solubility profile of 12-pNCA is dominated by its amphiphilic nature—a long hydrophobic
alkyl tail capped by a polar carboxyl group and a moderately polar nitro-aromatic head.

Solvent Solubility Rating Operational Note

Precipitates immediately;
Water Insoluble unsuitable for direct aqueous

stock prep.

Preferred solvent for stock
DMSO High (> 50 mM) solutions. Stable for months at
-20°C.

Soluble, but evaporation rates
Ethanol/Methanol Moderate can alter stock concentration

over time.

Soluble only as a dilute
Tris/KPi Buffer Low (< 100 uM) dispersion (often requiring
<1% DMSO cosolvent).

Spectroscopic Signature
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The utility of 12-pNCA relies on the spectral shift between the substrate and its cleavage
product.

e Substrate (Intact): Absorbance maxima in the UV region (< 320 nm). Virtually transparent at
410 nm.

e Product (p-Nitrophenolate): Strong absorbance at 410 nm (Yellow).
o Extinction Coefficient (£410):13,200 M~cm~1 (at pH 8.2).

o Critical Insight: The € value is pH-dependent. The assay must be run at pH > 7.5 to ensure
the released nitrophenol is deprotonated (phenolate form), which is the yellow
chromophore.

Functional Mechanism: The "Trojan Horse" Probe

12-pNCA is designed to detect omega-hydroxylation (hydroxylation at the terminal carbon). The
physical arrangement of the ether oxygen adjacent to the terminal carbon (C12) creates a
chemically unstable intermediate upon enzymatic attack.

The Self-Immolative Pathway

» Binding: The hydrophobic chain inserts into the P450 active site.
o Catalysis: The enzyme hydroxylates the C12 carbon (adjacent to the oxygen).
» Destabilization: This forms a hemiacetal intermediate.

» Collapse: The hemiacetal is chemically unstable and spontaneously collapses, cleaving the
ether bond.

» Signal Generation: This releases p-nitrophenolate (yellow) and 12-oxododecanoic acid.
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Figure 1: The mechanistic pathway of 12-pNCA. The probe relies on the instability of the
hemiacetal formed after enzymatic hydroxylation to generate a colorimetric signal.

Experimental Protocol: High-Throughput P450
Assay

This protocol is validated for screening P450 BM3 libraries using 12-pNCA. It addresses the
solubility constraints of the fatty acid chain.

Reagents Preparation[4][8]

¢ Stock Solution (15 mM): Dissolve 50.6 mg of 12-pNCA in 10 mL of anhydrous DMSO. Store
in aliquots at -20°C.

o Buffer: 100 mM Tris-HCI or Potassium Phosphate (KPi), pH 8.2.

o Note: pH 8.2 is optimal to maximize the extinction coefficient of the p-nitrophenolate
product.

Assay Workflow (96-Well Format)

e Enzyme Loading: Add 160 pL of Enzyme solution (in Buffer) to the well.

o Substrate Addition: Add 20 pL of 12-pNCA working solution.
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o Preparation: Dilute the 15 mM DMSO stock into buffer immediately before use to avoid
precipitation. Final assay concentration is typically 250 uM.

o Solvent Tolerance: Ensure final DMSO concentration is < 2% to prevent enzyme
denaturation, though BM3 variants are often robust up to 5% DMSO.

e [Initiation: Add 20 pL of NADPH (10 mM stock) or an NADPH regeneration system
(Isocitrate/IDH).

o Measurement: Monitor Absorbance at 410 nm kinetically for 5-10 minutes at 25°C or 30°C.

15 mM 12-pNCA Stock

(in 100% DMSO)

Avoid precipitation

Prepare Working Solution
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inal [S] =250 pM

96-Well Plate
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Initiate with NADPH
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Figure 2: Workflow for 12-pNCA colorimetric assay. Critical control points include the DMSO
concentration and rapid dilution to prevent substrate crashing.
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Synthesis Overview

For researchers requiring custom synthesis (e.g., if commercial stock is unavailable), the
synthesis follows a standard Williamson ether synthesis or nucleophilic substitution:

e Precursors: 12-Bromododecanoic acid + p-Nitrophenol.
o Conditions: Reflux in acetone/ethanol with Potassium Carbonate (K2CO3) base.
 Purification: Recrystallization from Ethanol/Hexane mixtures.

 Verification: *H-NMR will show the characteristic triplets of the terminal methylene adjacent
to the ether oxygen (~4.0 ppm) and the aromatic doublets of the nitrophenyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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